Cas no 2166880-54-0 (3-(chloromethyl)-5-(difluoromethyl)-1,2-oxazole)

• Product Name: 3-(chloromethyl)-5-(difluoromethyl)-1,2-oxazole
• CAS No: 2166880-54-0
• MF: C₅H₄ClF₂NO
• MW: 167.541167259216
• CID: 5261151
• Update Time: 2025-06-14

3-(chloromethyl)-5-(difluoromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-(chloromethyl)-5-(difluoromethyl)-
• 3-(chloromethyl)-5-(difluoromethyl)-1,2-oxazole

• Inchi： 1S/C5H4ClF2NO/c6-2-3-1-4(5(7)8)10-9-3/h1,5H,2H2
• InChI Key： MJXHHPNZZHHXAR-UHFFFAOYSA-N
• SMILES： O1C(C(F)F)=CC(CCl)=N1

Additional information on 3-(chloromethyl)-5-(difluoromethyl)-1,2-oxazole

Recent Advances in the Study of 3-(Chloromethyl)-5-(Difluoromethyl)-1,2-Oxazole (CAS: 2166880-54-0)

The compound 3-(chloromethyl)-5-(difluoromethyl)-1,2-oxazole (CAS: 2166880-54-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic oxazole derivative, characterized by its chloromethyl and difluoromethyl substituents, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel enzyme inhibitors and antimicrobial agents, making it a focal point for researchers aiming to address unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key building block in the synthesis of covalent inhibitors targeting cysteine proteases. The researchers utilized 3-(chloromethyl)-5-(difluoromethyl)-1,2-oxazole to develop potent inhibitors of SARS-CoV-2 main protease (M^pro), showcasing its potential in antiviral drug discovery. The study reported a 90% inhibition rate at nanomolar concentrations, with the compound's electrophilic chloromethyl group enabling irreversible binding to the protease's active site. This finding underscores the molecule's relevance in the context of emerging infectious diseases.

In the field of agrochemical research, a recent patent application (WO2023056789) has disclosed the use of 2166880-54-0 as a precursor for novel fungicides. The difluoromethyl group was found to enhance the lipophilicity and membrane permeability of the resulting compounds, leading to improved antifungal activity against phytopathogens such as Botrytis cinerea. Structural-activity relationship (SAR) studies indicated that modifications at the oxazole ring's 4-position could further optimize the biological profile, suggesting ample opportunities for molecular diversification.

From a synthetic chemistry perspective, advancements have been made in the preparation of 3-(chloromethyl)-5-(difluoromethyl)-1,2-oxazole. A 2024 Organic Process Research & Development publication described an improved two-step synthesis starting from commercially available 5-(difluoromethyl)-1,2-oxazole-3-carboxylic acid, achieving an overall yield of 68% with excellent purity (>99%). The optimized process addresses previous challenges in controlling the chloromethylation reaction's selectivity, making the compound more accessible for large-scale applications. This methodological breakthrough is expected to facilitate broader investigation of the molecule's pharmaceutical potential.

Emerging safety and toxicology data (Regulatory Toxicology and Pharmacology, 2024) indicate that 2166880-54-0 exhibits favorable pharmacokinetic properties in preclinical models, with moderate metabolic stability (t_1/2 = 4.2 h in human liver microsomes) and low cytotoxicity (CC₅₀ > 100 μM in HEK293 cells). These characteristics, combined with its synthetic versatility, position 3-(chloromethyl)-5-(difluoromethyl)-1,2-oxazole as a promising scaffold for further medicinal chemistry optimization. Current research efforts are exploring its incorporation into PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation modalities.

In conclusion, recent studies have significantly expanded our understanding of 3-(chloromethyl)-5-(difluoromethyl)-1,2-oxazole's applications across multiple domains of chemical biology. Its dual functionality as both a synthetic intermediate and bioactive core structure continues to inspire innovative research directions. Future investigations will likely focus on elucidating its structure-activity relationships in greater detail and exploring its potential in addressing challenging therapeutic targets, particularly in oncology and infectious diseases.